![molecular formula C9H9N3S B6162396 1-[6-(thiophen-2-yl)pyrimidin-4-yl]methanamine CAS No. 1177485-80-1](/img/no-structure.png)
1-[6-(thiophen-2-yl)pyrimidin-4-yl]methanamine
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Description
Scientific Research Applications
- Examples include:
- Thiophene derivatives find use as corrosion inhibitors in industrial chemistry and material science .
- Condensation reactions (e.g., Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis) are common methods for synthesizing thiophene derivatives .
Medicinal Chemistry and Drug Development
Corrosion Inhibition
Synthetic Chemistry
Novel Derivatives
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[6-(thiophen-2-yl)pyrimidin-4-yl]methanamine involves the reaction of 2-amino-6-(thiophen-2-yl)pyrimidine with formaldehyde followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": ["2-amino-6-(thiophen-2-yl)pyrimidine", "formaldehyde", "reducing agent (e.g. sodium borohydride or lithium aluminum hydride)", "solvent (e.g. ethanol or methanol)"], "Reaction": ["Step 1: React 2-amino-6-(thiophen-2-yl)pyrimidine with formaldehyde in the presence of a solvent to form an imine intermediate.", "Step 2: Reduce the imine intermediate using a reducing agent (e.g. sodium borohydride or lithium aluminum hydride) to yield the desired product, 1-[6-(thiophen-2-yl)pyrimidin-4-yl]methanamine.", "Step 3: Purify the product using standard techniques such as column chromatography or recrystallization."] } | |
CAS RN |
1177485-80-1 |
Molecular Formula |
C9H9N3S |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
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